N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3-methyl-1-oxo-4H-isochromene-3-carboxamide
• InChI: InChI=1S/C15H15N3O3S2/c1-3-22-14-18-17-13(23-14)16-12(20)15(2)8-9-6-4-5-7-10(9)11(19)21-15/h4-7H,3,8H2,1-2H3,(H,16,17,20)
• InChI Key: PTRYPDPVTDWPJX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2(CC3=CC=CC=C3C(=O)O2)C
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of similar thiadiazole derivatives involves regioselective cyclization techniques that have been refined over time to enhance yields and specificity. For example, the base-induced cyclization of methyl-2-oxo-2-(amino)ethanedithioates with isocyanides has been employed for the regioselective synthesis of 2-(methylthio)-N-aryl/alkylthiazole-5-carboxamides and ethyl-5-(aryl/alkyl carbamoyl)thiazole-4-carboxylates with high yields, showcasing the versatility of thiadiazole synthesis methods (Singh et al., 2022).

Molecular Structure Analysis

The structure of thiadiazole derivatives and related compounds often features complex molecular arrangements that are elucidated using advanced techniques such as X-ray diffraction studies. These structures are integral to understanding the compound's reactivity and potential applications in various fields (Singh et al., 2022).

Chemical Reactions and Properties

Thiadiazole derivatives engage in a variety of chemical reactions, leading to the formation of novel compounds with potential biological activities. These reactions include cyclization, acylation, and substitution reactions that enhance the compound's utility in synthetic chemistry and drug design (Singh et al., 2022).

Safety and Hazards

The safety data sheet for 5-ethylthio-1H-tetrazole indicates that it may cause skin and eye irritation, and may cause respiratory irritation.